Cas no 67874-01-5 (diethyl hydrogen phosphate - 2,2'-(octadecylimino)diethanol (1:1))

• Product name: diethyl hydrogen phosphate - 2,2'-(octadecylimino)diethanol (1:1)
• CAS No: 67874-01-5
• MF: C₂₂H₄₇NO₂^.C₄H₁₁O₄P
• MW: 511.71562
• CID: 1722262
• PubChem ID: 105852

diethyl hydrogen phosphate - 2,2'-(octadecylimino)diethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• diethyl hydrogen phosphate - 2,2'-(octadecylimino)diethanol (1:1)
• DTXSID6070728
• 67874-01-5
• Di(2-hydroxyethyl) stearyl hydrogen ammonium diethyl phosphate
• DTXCID7045154

• Inchi： InChI=1S/C22H47NO2.C4H11O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(19-21-24)20-22-25;1-3-7-9(5,6)8-4-2/h24-25H,2-22H2,1H3;3-4H2,1-2H3,(H,5,6)
• InChI Key： ITADKRIQVPNFPL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCN(CCO)CCO.CCOP(=O)(O)OCC

Computed Properties

• Exact Mass: 511.40044
• Monoisotopic Mass: 511.40017557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 25
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• PSA: 99.46